Cas no 2228877-64-1 (tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate
• CAS No: 2228877-64-1
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• CID: 5910000
• PubChem ID: 165644497
• Update Time: 2025-10-30

tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate
• tert-butyl N-{4-[1-(aminomethyl)-3-hydroxycyclobutyl]-3-chlorophenyl}carbamate
• 2228877-64-1
• EN300-1903405

• Inchi： 1S/C16H23ClN2O3/c1-15(2,3)22-14(21)19-10-4-5-12(13(17)6-10)16(9-18)7-11(20)8-16/h4-6,11,20H,7-9,18H2,1-3H3,(H,19,21)
• InChI Key： OCPFMASYBCZJJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CC(C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1397203g/mol
• Monoisotopic Mass: 326.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate

Introduction to Tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate (CAS No. 2228877-64-1)

Tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228877-64-1, represents a complex molecular structure that integrates multiple functional groups, making it a promising candidate for various biochemical applications. The presence of both hydroxyl and amino substituents in its aromatic ring, coupled with a cyclobutyl side chain, endows it with unique reactivity and potential biological activity.

The structural framework of tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate is meticulously designed to facilitate interactions with biological targets. The tert-butyl group serves as a protecting group, enhancing the stability of the molecule during synthetic processes while allowing for selective modifications. The 4-1-(aminomethyl)-3-hydroxycyclobutyl moiety introduces both nucleophilic and electrophilic sites, enabling diverse chemical transformations. Additionally, the 3-chlorophenyl part contributes to the compound’s ability to engage in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor binding.

In recent years, the pharmaceutical industry has increasingly focused on developing molecules with multifunctional properties. Tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate exemplifies this trend, as its structural features suggest potential applications in enzyme inhibition, receptor modulation, and other therapeutic areas. The compound’s unique combination of hydroxyl, amino, and chloro substituents makes it a versatile scaffold for medicinal chemists seeking to design novel bioactive molecules.

One of the most compelling aspects of this compound is its potential in drug discovery. The cyclobutyl ring enhances rigidity, which can improve binding affinity to biological targets by reducing conformational flexibility. Meanwhile, the hydroxyl and amino groups can participate in hydrogen bonding networks, crucial for stabilizing enzyme-substrate or ligand-receptor interactions. These features have prompted researchers to explore its utility in developing inhibitors for enzymes involved in metabolic pathways or receptors implicated in neurological disorders.

Recent studies have highlighted the importance of structural diversity in pharmaceutical development. Compounds like tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate contribute to this diversity by introducing novel scaffolds that may elicit unique pharmacological effects. For instance, modifications at the 3-chlorophenyl position have been shown to influence metabolic stability and binding affinity. Such fine-tuning is essential for optimizing drug candidates for clinical use.

The synthesis of tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl carbamate moiety necessitates careful handling to ensure regioselectivity and minimize side reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently.

In conclusion, tert-butyl N-{4-1-(aminomethyl)-3-hydroxycyclobutyl-3-chlorophenyl}carbamate (CAS No. 2228877-64-1) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and functional diversity make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly pivotal role in the development of innovative treatments for various diseases.